Cas no 7357-70-2 (2-Cyanothioacetamide)

• Product Name: 2-Cyanothioacetamide
• CAS No: 7357-70-2
• Molecular Formula: C₃H₄N₂S
• Molecular Weight: 100.14226
• MDL: MFCD00010025
• CID: 47365
• PubChem ID: 1416277

2-Cyanothioacetamide Properties

Names and Identifiers

• 2-Cyanothioacetamide
• 2-cyanoethanethioamide
• Acetamide,2-cyanothio- (6CI,7CI,8CI)
• (Thiocarbamoyl)acetonitrile
• Cyanothioacetamide
• NSC 53405
• a-Cyanothioacetamide
• F3308-0295
• BCP32414
• Ethanethioamide, 2-cyano-
• alpha-cyanothioacetamide
• CS-0015277
• FT-0624141
• 2-cyano-thioacetamide
• DTXSID80223770
• NSC53405
• (Cyano)thioacetamide
• NS00120394
• MFCD00010025
• cyanoacetothioamide
• STR02955
• AT19945
• 7357-70-2
• SCHEMBL18293158
• SCHEMBL191971
• EN300-17839
• 2-Cyanothioactamide
• NSC-53405
• 2-Cyanothioacetamide, 97%
• Z57046941
• SY021800
• AKOS000121014
• cyanthioacetamide
• Cyanothioacetamide;Ethanethioamide, 2-cyano-
• J-501799
• 2-cyano-ethanethioamide
• BB 0262965
• DB-013507
• STK894094

• MDL： MFCD00010025
• InChIKey： BHPYMZQTCPRLNR-UHFFFAOYSA-N
• Inchi： 1S/C3H4N2S/c4-2-1-3(5)6/h1H2,(H2,5,6)
• SMILES： N#CCC(N)=S
• BRN： 1699934

Computed Properties

• Exact Mass: 100.01000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 100.01
• Heavy Atom Count: 6
• Complexity: 98.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 81.9A^2

Experimental Properties

• LogP: 0.88648
• PSA: 81.90000
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: Does not mix well with water.
• Boiling Point: 264 ºC at 760 mmHg
• Melting Point: 118-120 °C (lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 113.4 ºC
• Color/Form: Yellow crystals
• Solubility: Not available
• Sensitiveness: Light Sensitive
• Density: 1.241 (estimate)

2-Cyanothioacetamide Security Information

• Symbol:
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S37/39-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3439 6.1/PG 3
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Store long-term at 2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

2-Cyanothioacetamide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%